Cas no 1804073-47-9 (2-(3-Bromopropanoyl)-3-nitromandelic acid)

• Product Name: 2-(3-Bromopropanoyl)-3-nitromandelic acid
• CAS No: 1804073-47-9
• MF: C₁₁H₁₀BrNO₆
• MW: 332.104202747345
• CID: 4939955
• Update Time: 2025-10-18

2-(3-Bromopropanoyl)-3-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropanoyl)-3-nitromandelic acid

• Inchi： 1S/C11H10BrNO6/c12-5-4-8(14)9-6(10(15)11(16)17)2-1-3-7(9)13(18)19/h1-3,10,15H,4-5H2,(H,16,17)
• InChI Key： OCTHCHAFHZFMBY-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1C(C(=O)O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 330.96915 g/mol
• Monoisotopic Mass: 330.96915 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 120
• Molecular Weight: 332.10

Additional information on 2-(3-Bromopropanoyl)-3-nitromandelic acid

Introduction to 2-(3-Bromopropanoyl)-3-nitromandelic Acid (CAS No. 1804073-47-9) and Its Emerging Applications in Chemical Biology and Medicine

2-(3-Bromopropanoyl)-3-nitromandelic acid, identified by the chemical identifier CAS No. 1804073-47-9, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, featuring both a brominated aliphatic side chain and a nitro-substituted aromatic moiety, presents an intriguing scaffold for the development of novel bioactive molecules. The combination of these functional groups enables diverse interactions with biological targets, making it a valuable candidate for further investigation.

The molecular structure of 2-(3-Bromopropanoyl)-3-nitromandelic acid consists of a mandelic acid backbone, which is a well-known pharmacophore in drug design, modified with a brominated propanoyl group at the C-2 position and a nitro group at the C-3 position. This structural configuration not only enhances the compound's solubility and bioavailability but also introduces specific reactivity that can be exploited for medicinal chemistry purposes. The presence of the bromine atom, in particular, makes this compound a versatile intermediate for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological activities.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The nitro group in 2-(3-Bromopropanoyl)-3-nitromandelic acid serves as a key pharmacophoric element that can participate in hydrogen bonding or ionic interactions with biological targets. Additionally, the nitro group can be reduced to an amine under specific conditions, providing a mechanism for generating reactive intermediates that could modulate enzyme activity or receptor binding. This dual functionality makes the compound particularly attractive for designing molecules with both potency and selectivity.

One of the most promising areas of research involving 2-(3-Bromopropanoyl)-3-nitromandelic acid is its potential as an anti-inflammatory agent. Inflammatory processes are mediated by a complex network of signaling pathways and enzymes, many of which are potential targets for therapeutic intervention. Studies have shown that compounds containing nitro groups can exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The brominated side chain in 2-(3-Bromopropanoyl)-3-nitromandelic acid may further enhance its interaction with these enzymes by introducing additional binding pockets or improving metabolic stability.

Furthermore, the mandelic acid moiety is known to possess antimicrobial properties, making this compound a candidate for developing novel antibiotics or antifungal agents. The structural features of 2-(3-Bromopropanoyl)-3-nitromandelic acid allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways in fungi. This dual action against both Gram-positive and Gram-negative bacteria suggests that this compound could be effective against a broad spectrum of microbial infections.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been used to identify novel scaffolds, including derivatives of 2-(3-Bromopropanoyl)-3-nitromandelic acid, that exhibit high affinity for specific protein targets. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the binding modes and interactions of compounds before conducting expensive wet-lab experiments.

The synthesis of 2-(3-Bromopropanoyl)-3-nitromandelic acid presents an interesting challenge due to its complex functional groups. However, modern synthetic methodologies have made it possible to construct this molecule efficiently and with high yield. Techniques such as palladium-catalyzed cross-coupling reactions and selective halogenation have been employed to introduce the bromine and nitro substituents at the desired positions. These synthetic strategies not only highlight the versatility of current chemical tools but also demonstrate the feasibility of producing this compound on an industrial scale.

In conclusion, 2-(3-Bromopropanoyl)-3-nitromandelic acid (CAS No. 1804073-47-9) represents a promising lead compound for further development in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for treating inflammatory diseases, microbial infections, and possibly other disorders where targeted molecular intervention is required. As research continues to uncover new applications for this compound, it is likely that 2-(3-Bromopropanoyl)-3-nitromandelic acid will play an increasingly important role in the discovery and development of next-generation therapeutics.